Cas no 900572-37-4 (2-(4-Piperidinyloxy)benzonitrile)

2-(4-Piperidinyloxy)benzonitrile structure
900572-37-4 structure
Product Name:2-(4-Piperidinyloxy)benzonitrile
CAS No:900572-37-4
MF:C12H14N2O
MW:202.252362728119
MDL:MFCD08061090
CID:93188
PubChem ID:16732591
Update Time:2024-10-26

2-(4-Piperidinyloxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Piperidinyloxy)benzonitrile
    • 2-piperidin-4-yloxybenzonitrile
    • 2-(4-Piperidinyloxy)benzonitrile (ACI)
    • 2-(PIPERIDIN-4-YLOXY)BENZONITRILE
    • EN300-1870035
    • OIFRRCRLKBGBKR-UHFFFAOYSA-N
    • AKOS009461119
    • DTXSID30587450
    • 2-[(Piperidin-4-yl)oxy]benzonitrile
    • MFCD08061090
    • 2-(4-Piperidinyloxy)benzonitrile, AldrichCPR
    • 900572-37-4
    • SCHEMBL4120430
    • AS-40630
    • CS-0128700
    • MDL： MFCD08061090
    • Inchi： 1S/C12H14N2O/c13-9-10-3-1-2-4-12(10)15-11-5-7-14-8-6-11/h1-4,11,14H,5-8H2
    • InChI Key： OIFRRCRLKBGBKR-UHFFFAOYSA-N
    • SMILES： N#CC1C(OC2CCNCC2)=CC=CC=1

Computed Properties

  • Exact Mass: 202.11100
  • Monoisotopic Mass: 202.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 45Ų

Experimental Properties

  • Color/Form: Open die
  • Density: 1.13
  • Boiling Point: 365.2°Cat760mmHg
  • Flash Point: 174.7°C
  • Refractive Index: 1.563
  • PSA: 45.05000
  • LogP: 2.01788
  • Solubility: Not determined

2-(4-Piperidinyloxy)benzonitrile Security Information

  • Hazardous Material transportation number：UN3439
  • Packing Group：III
  • Safety Term：6.1
  • HazardClass：6.1
  • PackingGroup：III

2-(4-Piperidinyloxy)benzonitrile Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-Piperidinyloxy)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A129008958-250mg
2-(4-Piperidinyloxy)benzonitrile
 900572-37-4 97%
250mg
 $209.88 2023-08-31
Alichem
A129008958-1g
2-(4-Piperidinyloxy)benzonitrile
 900572-37-4 97%
1g
 $508.82 2023-08-31
TRC
P475518-250mg
2-(4-Piperidinyloxy)benzonitrile
 900572-37-4
250mg
 $ 50.00 2022-06-03
TRC
P475518-500mg
2-(4-Piperidinyloxy)benzonitrile
 900572-37-4
500mg
 $ 65.00 2022-06-03
TRC
P475518-2.5g
2-(4-Piperidinyloxy)benzonitrile
 900572-37-4
2.5g
 $ 135.00 2022-06-03
Chemenu
CM315105-1g
2-(piperidin-4-yloxy)benzonitrile
 900572-37-4 95%
1g
 $369 2021-08-18
abcr
AB176976-250 mg
2-(Piperidin-4-yloxy)benzonitrile, 97%; .
 900572-37-4 97%
250mg
 €144.00 2023-05-07
abcr
AB176976-1 g
2-(Piperidin-4-yloxy)benzonitrile, 97%; .
 900572-37-4 97%
1g
 €246.00 2023-05-07
abcr
AB176976-5 g
2-(Piperidin-4-yloxy)benzonitrile, 97%; .
 900572-37-4 97%
5g
 €654.00 2023-05-07
Chemenu
CM315105-250mg
2-(piperidin-4-yloxy)benzonitrile
 900572-37-4 95%
250mg
 $155 2022-08-31

2-(4-Piperidinyloxy)benzonitrile Related Literature

Related Categories

900572-37-4 (2-(4-Piperidinyloxy)benzonitrile) Related Products

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.